Cas no 74975-54-5 ( )
structure
Product Name:
CAS No:74975-54-5
MF:C15H20O
MW:216.318704605103
CID:980763
PubChem ID:5995948
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- NSC-298202
- NSC298202
- 74975-54-5
- DTXSID80421714
- 1-Octen-3-one, (E)-
-
-
- Inchi： 1S/C15H20O/c1-3-4-8-13(2)15(16)12-11-14-9-6-5-7-10-14/h5-7,9-13H,3-4,8H2,1-2H3/b12-11+
- InChI Key： FSBZDSXGWFRMCO-VAWYXSNFSA-N
- SMILES： O=C(/C=C/C1C=CC=CC=1)C(C)CCCC
Computed Properties
- Exact Mass: 216.151415257g/mol
- Monoisotopic Mass: 216.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 17.1Ų
Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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